Cas no 2227765-63-9 (rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227765-63-9
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 5875233
• PubChem ID: 165692389
• Update Time: 2025-06-22

rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1921985
• 2227765-63-9

• Inchi： 1S/C10H12BrN3O2/c1-10(2)7(9(10)12)8-6(14(15)16)3-5(11)4-13-8/h3-4,7,9H,12H2,1-2H3/t7-,9-/m0/s1
• InChI Key： RHMYEUAMIALJTI-CBAPKCEASA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų

Additional information on rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227765-63-9)

Rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227765-63-9, belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry. The intricate stereochemistry of this molecule, characterized by its (1R,3S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The core structure of rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane ring substituted with an amine group at the 1-position and a 5-bromo-3-nitropyridine moiety at the 3-position. The presence of the cyclopropane ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity when interacting with biological receptors. Additionally, the nitro and bromo substituents on the pyridine ring contribute to the compound's electronic properties and potential reactivity, which are essential for its role in drug design and discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. Rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine has emerged as a key compound in this effort due to its unique structural features. The stereochemistry of the molecule is particularly noteworthy, as the (1R,3S) configuration has been shown to influence its pharmacokinetic properties and biological activity. Studies have demonstrated that this specific configuration can enhance binding affinity and reduce off-target effects, making it an attractive scaffold for further drug development.

One of the most compelling aspects of rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine is its potential application in the treatment of various diseases. Research has indicated that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammatory and infectious diseases. The nitro group on the pyridine ring has been shown to play a critical role in modulating the biological activity of the molecule by facilitating interactions with specific amino acid residues in target proteins. This interaction can lead to potent inhibition of disease-causing pathways, offering a new therapeutic approach.

The synthesis of rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine presents unique challenges due to its complex stereochemistry and functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and catalysts has been instrumental in achieving the desired stereochemical configuration. These techniques have not only improved the efficiency of synthesis but also opened up new possibilities for modifying the structure of the molecule to enhance its pharmacological properties.

Recent studies have also explored the derivatives of rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine to further optimize their biological activity. By modifying substituents on the cyclopropane ring or the pyridine moiety, researchers have been able to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. Such modifications have led to the discovery of new lead compounds with improved efficacy and reduced side effects. This underscores the importance of rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine as a versatile scaffold for drug development.

The future prospects for rac-(1R,3S)-3-(5-bromo-3-nitropyridin-2-y l)-2,2-dimethylcyclopropan -1 -amine are promising given its unique structural features and potential therapeutic applications. Ongoing research is focused on elucidating its mechanism of action and exploring new ways to enhance its efficacy. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with improved properties. These efforts are expected to accelerate the development of novel therapeutic agents based on this compound.

In conclusion, rac-(1R,3S)-3-(5-bromo - 0 -nitropy ridin - 0 - y l ) - 0 ,0 -dimethylcy clo propan - 0 - am ine (CAS No. 2227765 -63 -9) is a highly significant compound in pharmaceutical research. Its unique stereochemistry and functional groups make it a promising candidate for developing new therapeutic agents targeting various diseases. Advances in synthetic methodologies and ongoing research efforts are poised to further enhance its potential as a drug candidate.